Cas no 1448035-72-0 (1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide
• CAS No: 1448035-72-0
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 5967795
• PubChem ID: 71785429
• Update Time: 2025-06-14

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide
• 1-(1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide
• F6125-2416
• VU0532805-1
• 1448035-72-0
• AKOS024533025
• 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide

• Inchi： 1S/C15H14N4O4S/c1-8-17-18-15(24-8)16-13(20)10-5-19(6-10)14(21)9-2-3-11-12(4-9)23-7-22-11/h2-4,10H,5-7H2,1H3,(H,16,18,20)
• InChI Key： FWUHPBKLBWYGGV-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C3OCOC3=C2)=O)CC(C(NC2=NN=C(C)S2)=O)C1

Computed Properties

• Exact Mass: 346.07357611g/mol
• Monoisotopic Mass: 346.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide

Comprehensive Analysis of 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide (CAS No. 1448035-72-0)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide, with the CAS number 1448035-72-0, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the benzodioxole and thiadiazole moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of benzodioxole derivatives?" This compound, with its benzodioxole-5-carbonyl group, fits into this category and has been studied for its bioactivity. The presence of the 5-methyl-1,3,4-thiadiazol-2-yl group further enhances its potential as a bioactive scaffold, a topic frequently discussed in academic forums and patent literature. Its azetidine-3-carboxamide backbone is another critical feature, as azetidine derivatives are known for their role in improving drug-like properties such as solubility and metabolic stability.

In the context of AI-driven drug discovery, compounds like 1448035-72-0 are often highlighted due to their structural complexity and potential for high binding affinity. Machine learning models and virtual screening tools are increasingly used to predict the interactions of such molecules with biological targets. This aligns with the growing interest in computational chemistry and cheminformatics, which are among the top-searched keywords in scientific databases. The compound's molecular weight and logP values also make it a suitable candidate for lead optimization studies.

Another hot topic in the scientific community is the sustainable synthesis of complex molecules. Researchers are investigating eco-friendly methods to produce 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide, reducing the use of hazardous reagents and solvents. This approach resonates with the global push toward green chemistry, a term frequently searched alongside organic synthesis and catalysis. The compound's synthetic pathway often involves amide coupling and heterocyclic ring formation, which are key areas of interest for synthetic chemists.

The pharmacokinetic properties of CAS 1448035-72-0 are also under scrutiny, particularly its absorption, distribution, metabolism, and excretion (ADME) profiles. These factors are critical for determining its suitability as a drug candidate. Recent studies have focused on its cytochrome P450 interactions and plasma protein binding, which are common search terms in pharmacology research. Additionally, the compound's potential to cross the blood-brain barrier has sparked interest in neuroscience applications, another trending topic in life sciences.

From a commercial perspective, 1448035-72-0 is often listed in chemical catalogs as a high-purity reference standard for analytical testing. Its stability under various storage conditions is a frequent query among laboratory professionals. The compound's NMR and HPLC data are also highly sought after, as they are essential for quality control and regulatory compliance. These aspects make it a valuable asset for contract research organizations (CROs) and pharmaceutical companies.

In summary, 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and alignment with current research trends ensure its continued relevance in scientific discourse. Whether you're a medicinal chemist, a computational biologist, or a lab technician, understanding this compound's properties and potential can provide valuable insights into the future of drug development and molecular design.